molecular formula C9H11BrO B1528439 2-Bromo-1-ethyl-4-methoxybenzene CAS No. 852946-96-4

2-Bromo-1-ethyl-4-methoxybenzene

Cat. No. B1528439
CAS RN: 852946-96-4
M. Wt: 215.09 g/mol
InChI Key: PIPKSXJTPSSWRY-UHFFFAOYSA-N
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Description

2-Bromo-1-ethyl-4-methoxybenzene is a chemical compound with the molecular formula C9H11BrO . It is used in various chemical reactions and has a molecular weight of 215.09 .


Synthesis Analysis

The synthesis of 2-Bromo-1-ethyl-4-methoxybenzene can involve various methods. One such method involves the reaction of 4-bromoanisole with ethyl acrylates in room-temperature ionic liquids . Another method involves a Friedel Crafts acylation followed by a Clemmensen Reduction .


Molecular Structure Analysis

The molecular structure of 2-Bromo-1-ethyl-4-methoxybenzene consists of a benzene ring substituted with a bromo group, an ethyl group, and a methoxy group . The InChI code for this compound is 1S/C9H11BrO/c1-3-7-4-5-8(11-2)6-9(7)10/h4-6H,3H2,1-2H3 .


Chemical Reactions Analysis

2-Bromo-1-ethyl-4-methoxybenzene can participate in various chemical reactions. For instance, it can undergo nucleophilic substitution reactions . The presence of electron-withdrawing groups ortho and para to the bromine substantially enhance the rate of substitution .


Physical And Chemical Properties Analysis

2-Bromo-1-ethyl-4-methoxybenzene is a liquid at room temperature with a density of 1.502 g/mL at 25 °C . It has a refractive index of n20/D 1.573 .

Scientific Research Applications

Synthesis of Unsymmetrically Substituted Biphenyl Compounds

2-Bromo-1-ethyl-4-methoxybenzene: is utilized in the synthesis of biphenyl compounds that are unsymmetrically substituted. These compounds have significant applications in organic electronics and pharmaceuticals due to their unique structural and electronic properties .

Preparation of Exo-Metacyclophanes

This chemical serves as a precursor in the preparation of exo- [n.m.n.m]metacyclophanes, which are a family of cyclic compounds. Metacyclophanes have potential uses in host-guest chemistry and molecular recognition processes .

Intermediate in Synthetic Chemistry

As an intermediate in synthetic chemistry, 2-Bromo-1-ethyl-4-methoxybenzene is involved in various chemical reactions to produce different organic compounds. Its role is crucial in expanding the diversity of synthetic routes for complex molecules .

Suzuki Coupling Reactions

In Suzuki coupling reactions, this compound can react with phenylboronic acid under the catalysis of palladium complexes. This reaction is a cornerstone in the field of cross-coupling chemistry, which is widely used to create carbon-carbon bonds in organic synthesis .

Heck Reaction

The Heck reaction is another area where 2-Bromo-1-ethyl-4-methoxybenzene finds application. It reacts with ethyl acrylates to produce ethyl 4-methoxycinnamate, a compound used in the fragrance industry and as a UV absorber in sunscreens .

Brominating Reagent

This compound acts as a brominating reagent in various organic synthesis processes. Bromination is a key step in the modification of organic molecules, which can alter their reactivity and physical properties .

Preparation of Aryl 1,3-Diketones

Aryl 1,3-diketones are synthesized using 2-Bromo-1-ethyl-4-methoxybenzene . These diketones are important intermediates in the synthesis of heterocycles and pharmaceuticals .

Synthesis of Ethyl 4-Methoxycinnamate

Lastly, it is used in the synthesis of ethyl 4-methoxycinnamate, an ester that finds applications in the cosmetic industry due to its fragrant properties and potential use as a sunscreen agent .

Mechanism of Action

The mechanism of action of 2-Bromo-1-ethyl-4-methoxybenzene in chemical reactions often involves initial addition of the nucleophile to the aromatic ring, followed by loss of a halide anion from the negatively charged intermediate .

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation and is toxic to aquatic life with long-lasting effects . Safety measures include wearing suitable protective clothing, gloves, and eye protection .

Future Directions

The future directions for 2-Bromo-1-ethyl-4-methoxybenzene could involve its use in the synthesis of more complex organic compounds. Its reactivity and the presence of functional groups make it a useful starting material in organic synthesis .

properties

IUPAC Name

2-bromo-1-ethyl-4-methoxybenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11BrO/c1-3-7-4-5-8(11-2)6-9(7)10/h4-6H,3H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PIPKSXJTPSSWRY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C(C=C(C=C1)OC)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11BrO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

215.09 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromo-1-ethyl-4-methoxybenzene

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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